Cas no 446287-33-8 (Pyrazinamine, 3-methoxy-N-methyl-)

• Product Name: Pyrazinamine, 3-methoxy-N-methyl-
• CAS No: 446287-33-8
• MF: C₆H₉N₃O
• MW: 139.155160665512
• CID: 3988863
• PubChem ID: 55300142
• Update Time: 2025-04-22

Pyrazinamine, 3-methoxy-N-methyl- Chemical and Physical Properties

Names and Identifiers

• Pyrazinamine, 3-methoxy-N-methyl-
• 2-Pyrazinamine, 3-methoxy-N-methyl-
• AKOS006379655
• SCHEMBL2629010
• 446287-33-8
• 3-methoxy-N-methylpyrazin-2-amine

• Inchi： 1S/C6H9N3O/c1-7-5-6(10-2)9-4-3-8-5/h3-4H,1-2H3,(H,7,8)
• InChI Key： QCFNELBMTWIRMD-UHFFFAOYSA-N
• SMILES： C1(NC)=NC=CN=C1OC

Computed Properties

• Exact Mass: 139.074561919Da
• Monoisotopic Mass: 139.074561919Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 99
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.4
• Topological Polar Surface Area: 47Ų